Cas no 1351584-84-3 (N-(2-hydroxy-2-phenylpropyl)-2-methoxybenzamide)

• Product Name: N-(2-hydroxy-2-phenylpropyl)-2-methoxybenzamide
• CAS No: 1351584-84-3
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 6175988
• PubChem ID: 56765342
• Update Time: 2025-06-28

N-(2-hydroxy-2-phenylpropyl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-phenylpropyl)-2-methoxybenzamide
• F6200-1545
• 1351584-84-3
• AKOS024537959
• VU0536373-1

• Inchi： 1S/C17H19NO3/c1-17(20,13-8-4-3-5-9-13)12-18-16(19)14-10-6-7-11-15(14)21-2/h3-11,20H,12H2,1-2H3,(H,18,19)
• InChI Key： BBHWFILDRASONG-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=CC=1)CNC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(2-hydroxy-2-phenylpropyl)-2-methoxybenzamide

Introduction to N-(2-hydroxy-2-phenylpropyl)-2-methoxybenzamide (CAS No. 1351584-84-3)

N-(2-hydroxy-2-phenylpropyl-2-methoxybenzamide) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1351584-84-3, has garnered considerable attention due to its potential applications in various biomedical and therapeutic contexts. The molecular structure of this amide derivative incorporates both hydrophobic and hydrophilic moieties, which contribute to its solubility and interaction with biological targets.

The synthesis of N-(2-hydroxy-2-phenylpropyl-2-methoxybenzamide) involves a series of well-defined chemical reactions, typically starting from readily available precursors. The process often includes condensation reactions, followed by functional group transformations to achieve the desired benzamide core. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In recent years, N-(2-hydroxy-2-phenylpropyl-2-methoxybenzamide) has been studied for its pharmacological properties. Its molecular framework suggests potential as an intermediate in the development of novel drugs targeting neurological disorders. The presence of both hydroxyl and methoxy groups enhances its bioavailability and metabolic stability, making it a promising candidate for further investigation. Preclinical studies have indicated that this compound may exhibit neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The compound's interaction with biological receptors and enzymes has been a focal point of research. Computational modeling and molecular dynamics simulations have been utilized to predict how N-(2-hydroxy-2-phenylpropyl-2-methoxybenzamide) binds to target proteins. These studies have provided insights into its mechanism of action, suggesting that it may modulate signaling pathways involved in inflammation and oxidative stress. Such findings are crucial for designing derivatives with improved efficacy and reduced side effects.

Epidemiological data has also highlighted the importance of compounds with similar structural motifs in maintaining health. For instance, natural products containing benzamide derivatives have shown promise in traditional medicine systems for their therapeutic benefits. The synthesis of N-(2-hydroxy-2-phenylpropyl-2-methoxybenzamide) aligns with this trend by leveraging modern synthetic techniques to enhance the therapeutic potential of these molecules.

The environmental impact of producing N-(2-hydroxy-2-phenylpropyl-2-methoxybenzamide) is another critical consideration. Sustainable synthetic routes have been explored to minimize waste and reduce energy consumption. Green chemistry principles, such as solvent recovery and catalytic efficiency, have been integrated into the production process. These efforts not only improve cost-effectiveness but also contribute to environmental conservation.

The future prospects of N-(2-hydroxy-2-phenylpropyl-2-methoxybenzamide) are promising, with ongoing research aimed at optimizing its pharmacokinetic properties. Innovations in drug delivery systems, such as nanotechnology-based formulations, may enhance its bioavailability and targeted action. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications.

In conclusion, N-(2-hydroxy-2-phenylpropyl-2-methoxybenzamide